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Compound of Interest

Compound Name: 1,2-Hexanediol

Cat. No.: B041856

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,2-Hexanediol, ensuring the safety of laboratory personnel and
compliance with standard safety procedures. The following procedural guidance is designed to
directly address key operational questions for the safe use of this chemical in a laboratory
setting.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 1,2-
Hexanediol. It is important to note that while official occupational exposure limits (such as PEL
or TLV) have not been established by major regulatory bodies, Derived No-Effect Levels
(DNELS) are available and provide guidance for safe handling.[1][2][3]
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Parameter Value Reference
Physical State Liquid [1]
Appearance Colorless to pale yellow [1]
Melting Point -25°C/-13 °F [1]
Flash Point 122 °C/251.6 °F [1]

Autoignition Temperature

390°C /734 °F

[1]

Specific Gravity

0.950

[1]

Vapor Pressure

9 mbar @ 108 °C

[1]

Derived No-Effect Level
(DNEL) - Inhalation (Worker,
Chronic)

123 mg/m3

[4]

Derived No-Effect Level
(DNEL) - Dermal (Worker,
Chronic)

17.5 mg/kg bw/day

[4]

Experimental Protocols: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical to minimize risks associated with

handling 1,2-Hexanediol.

Personal Protective Equipment (PPE)

Before beginning any work with 1,2-Hexanediol, ensure the following personal protective

equipment is worn:

o Eye and Face Protection: Tightly sealed safety goggles or a face shield are mandatory to

prevent eye contact, as 1,2-Hexanediol is a serious eye irritant.[1][4]

o Hand Protection: Chemical-resistant gloves (e.g., PVC, neoprene, or nitrile rubber) are

required.[2] Gloves should be inspected for integrity before each use and replaced

immediately if signs of degradation appear.
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Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to prevent
skin contact.[2] In cases of potential splashing, additional protective clothing may be
necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of vapors.[2] If ventilation is inadequate or if
there is a risk of exceeding exposure guidelines, a NIOSH-approved respirator with an
appropriate organic vapor cartridge should be used.[1]

Operational Plan

1.

Preparation and Handling:

Ensure the work area is clean and uncluttered.

Work in a well-ventilated area, preferably a certified chemical fume hood.[2]
Avoid direct contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[2]

Use equipment and containers made of compatible materials.

Keep containers tightly closed when not in use.[1]

. Storage:

Store 1,2-Hexanediol in a cool, dry, and well-ventilated area away from direct sunlight and
sources of ignition.[2]

Keep containers tightly sealed to prevent absorption of moisture, as the material is
hygroscopic.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

. Spill Response:
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« In the event of a small spill, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[2]

» For larger spills, contain the spill and prevent it from entering drains or waterways.[2]
o Ventilate the area and wear appropriate PPE during cleanup.

o Collect the absorbed material into a labeled, sealed container for disposal.[1]

Disposal Plan

All waste containing 1,2-Hexanediol must be handled in accordance with local, state, and
federal regulations.

o Waste Collection: Collect all 1,2-Hexanediol waste, including contaminated materials (e.qg.,
absorbent pads, gloves, and wipes), in a designated and clearly labeled hazardous waste
container.

» Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal company. Do not pour 1,2-Hexanediol down the drain.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 1,2-Hexanediol, from
initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1,2-Hexanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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